Cas no 1856133-57-7 (3,4-bis(propan-2-yl)azetidin-2-one)

• Product Name: 3,4-bis(propan-2-yl)azetidin-2-one
• CAS No: 1856133-57-7
• MDL: MFCD24587956
• CID: 4624202
• PubChem ID: 14271749
• Update Time: 2025-10-19

3,4-bis(propan-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(propan-2-yl)azetidin-2-one

• MDL： MFCD24587956
• SMILES： CC(C)C1NC(=O)C1C(C)C

Additional information on 3,4-bis(propan-2-yl)azetidin-2-one

Introduction to 3,4-bis(propan-2-yl)azetidin-2-one (CAS No. 1856133-57-7)

3,4-bis(propan-2-yl)azetidin-2-one (CAS No. 1856133-57-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the azetidinone class, which is characterized by a five-membered lactam ring system. The presence of two isopropyl groups at the 3 and 4 positions of the azetidinone ring introduces steric and electronic effects that make this molecule a promising candidate for further investigation.

The chemical structure of 3,4-bis(propan-2-yl)azetidin-2-one consists of a central azetidinone core substituted with two isopropyl groups, which are derived from propan-2-ol. This substitution pattern not only influences the compound's solubility and metabolic stability but also modulates its interactions with biological targets. The compound's molecular formula is C₉H₁₄NO₂, reflecting its relatively small size and the presence of oxygen atoms in its structure.

In recent years, there has been a growing interest in exploring the pharmacological potential of azetidinone derivatives due to their ability to mimic natural bioactive molecules. The flexibility of the azetidinone ring allows for the design of compounds with diverse binding profiles, making them suitable for targeting various biological pathways. 3,4-bis(propan-2-yl)azetidin-2-one has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of 3,4-bis(propan-2-yl)azetidin-2-one is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit pharmacological effects similar to those of established drugs, potentially reducing the time and cost associated with drug development. Additionally, the compound's ability to undergo chemical modifications allows researchers to fine-tune its properties for specific therapeutic applications.

Recent studies have focused on the synthesis and characterization of 3,4-bis(propan-2-yl)azetidin-2-one using advanced organic synthesis techniques. These studies have revealed that the compound can be efficiently prepared through multi-step reactions involving cyclization and alkylation processes. The optimization of these synthetic routes has enabled the production of high-purity samples, which are essential for rigorous biological testing.

The biological activity of 3,4-bis(propan-2-yl)azetidin-2-one has been evaluated in various in vitro and in vivo models. Preliminary results indicate that it exhibits moderate inhibitory activity against certain enzymes associated with inflammation and infection. These findings are particularly intriguing given the high prevalence of inflammatory diseases worldwide. Further research is ongoing to determine the compound's specificity and selectivity profile.

Another area of interest is the potential use of 3,4-bis(propan-2-yl)azetidin-2-one as a scaffold for drug discovery. By modifying its structure, researchers can generate libraries of derivatives with enhanced pharmacological properties. This approach leverages computational chemistry and high-throughput screening techniques to identify compounds with improved efficacy and reduced toxicity.

The pharmacokinetic properties of 3,4-bis(propan-2-yl)azetidin-2-one are also being studied to assess its suitability for clinical applications. Parameters such as solubility, bioavailability, and metabolic stability are critical factors that determine a drug's effectiveness. Preliminary data suggest that this compound has favorable solubility characteristics, which could facilitate its formulation into oral or injectable dosage forms.

In conclusion,3,4-bis(propan-2-yl)azetidin-2-one (CAS No. 1856133-57-7) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing inflammatory and infectious diseases. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for improving human health.